Cas no 1421444-26-9 (3-phenyl-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]propanamide)

• Product Name: 3-phenyl-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]propanamide
• CAS No: 1421444-26-9
• MF: C₂₃H₂₅N₅O
• MW: 387.477504491806
• CID: 5906736
• PubChem ID: 71790030
• Update Time: 2025-05-22

3-phenyl-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]propanamide
• F6222-0407
• 3-phenyl-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)propanamide
• VU0537622-1
• 1421444-26-9
• AKOS024539871

• Inchi： 1S/C23H25N5O/c29-22(12-11-19-7-3-1-4-8-19)26-20-17-24-23(25-18-20)28-15-13-27(14-16-28)21-9-5-2-6-10-21/h1-10,17-18H,11-16H2,(H,26,29)
• InChI Key： NWRXXILOZFSBLU-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCN(C3=CC=CC=C3)CC2)N=C1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 387.20591044g/mol
• Monoisotopic Mass: 387.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-phenyl-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]propanamide

3-Phenyl-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]Propanamide: A Comprehensive Overview

The compound with CAS No 1421444-26-9, commonly referred to as 3-phenyl-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]propanamide, is a highly intriguing molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a focal point for researchers worldwide.

The molecular structure of 3-phenyl-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]propanamide is characterized by a pyrimidine ring system, which serves as a central scaffold. The pyrimidine moiety is further substituted with a piperazine group at the 5-position and a phenethylamine derivative at the 2-position. This arrangement creates a highly functionalized molecule with potential for diverse interactions within biological systems. The phenethylamine group, in particular, contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 3-phencyl-N-[2-(4-phencylpiperazin-l-y l)pyrimidin-s-y l]propanamide with various protein targets. These studies suggest that the compound may exhibit selectivity towards certain kinases and G-protein coupled receptors (GPCRs), which are critical in numerous pathological conditions. For instance, preliminary in vitro assays have demonstrated its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cancer progression.

In addition to its enzymatic targets, 3-phencyl-N-[2-(4-phencylpiperazin-l-y l)pyrimidin-s-y l]propanamide has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases. Preclinical studies indicate that the compound may exert neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This dual functionality underscores the versatility of the molecule and its potential for multi-target drug design.

The synthesis of 3-phencyl-N-[2-(4-phencylpiperazin-l-y l)pyrimidin-s-y l]propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for potential large-scale production. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the process, reducing reaction times while maintaining product quality.

From an analytical standpoint, 3-phencyl-N-[2-(4-phencylpiperazin-l-y l)pyrimidin-s-y l]propanamide has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its three-dimensional structure and conformational flexibility, which are crucial for understanding its pharmacokinetic properties.

Looking ahead, 3-phencyl-N-[2-(4-phencylpiperazin-l-y l)pyrimidin-s-y l]propanamide holds immense potential for further exploration in drug discovery programs. Its unique combination of structural features and biological activities positions it as a valuable lead compound for developing novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. Continued research into its mechanism of action, pharmacokinetics, and toxicity profiles will be essential for advancing this compound towards clinical trials.